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Compound of Interest

Compound Name:
5-(4-Bromophenyl)-3-

methylisoxazole-4-carboxylic acid

Cat. No.: B1526271 Get Quote

An In-Depth Technical Guide to the Starting Materials for the Synthesis of 5-(4-
Bromophenyl)-3-methylisoxazole-4-carboxylic acid

Introduction
5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid is a heterocyclic compound of

significant interest in medicinal chemistry and drug development. Its structure, featuring an

isoxazole core substituted with a bromophenyl group, makes it a valuable scaffold for the

synthesis of a wide range of biologically active molecules. Isoxazole derivatives are known to

exhibit diverse pharmacological activities, including anticancer, anti-inflammatory, and

antibacterial properties.[1] This guide provides a detailed exploration of the common starting

materials and the synthetic pathway for the preparation of this key intermediate, tailored for

researchers and professionals in the field of organic synthesis and drug discovery.

Retrosynthetic Analysis
A logical retrosynthetic analysis of the target molecule reveals a straightforward and efficient

synthetic strategy. The isoxazole ring can be constructed via a classical approach involving the

cyclization of a 1,3-dicarbonyl compound with hydroxylamine. This disconnection leads back to

readily available and commercially viable starting materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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